Cas no 85391-50-0 (1,2-Benzenedicarboxylicacid, 1,2-bis(4-methyloctyl) ester)

1,2-Benzenedicarboxylicacid, 1,2-bis(4-methyloctyl) ester structure
85391-50-0 structure
Product Name:1,2-Benzenedicarboxylicacid, 1,2-bis(4-methyloctyl) ester
CAS No:85391-50-0
MF:C26H42O4
MW:418.609288692474
CID:724313
PubChem ID:3020640
Update Time:2024-03-01

1,2-Benzenedicarboxylicacid, 1,2-bis(4-methyloctyl) ester Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenedicarboxylicacid, 1,2-bis(4-methyloctyl) ester
    • bis(4-methyloctyl) benzene-1,2-dicarboxylate
    • bis(4-methyloctyl) phthalate
    • Bis(4-methyloctyl)phthalat
    • 1,2-Benzenedicarboxylic acid bis(4-methyloctyl) ester
    • Phthalic acid bis(4-methyloctyl) ester
    • Einecs 286-804-4
    • 1,2-Benzenedicarboxylic acid, 1,2-bis(4-methyloctyl) ester
    • Inchi: 1S/C26H42O4/c1-5-7-13-21(3)15-11-19-29-25(27)23-17-9-10-18-24(23)26(28)30-20-12-16-22(4)14-8-6-2/h9-10,17-18,21-22H,5-8,11-16,19-20H2,1-4H3
    • InChI Key: YWWKENIVKIAFNQ-UHFFFAOYSA-N
    • SMILES: C1(C(OCCCC(C)CCCC)=O)=CC=CC=C1C(OCCCC(C)CCCC)=O

Computed Properties

  • Exact Mass: 418.30831
  • Monoisotopic Mass: 418.30831
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 18
  • Complexity: 420
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.6
  • Topological Polar Surface Area: 52.6

Experimental Properties

  • Density: 0.973
  • Boiling Point: 405.7°C at 760 mmHg
  • Flash Point: 216.3°C
  • Refractive Index: 1.487

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